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Compound of Interest

Compound Name: Idroxioleic Acid

Cat. No.: B1677144 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This guide provides essential, immediate safety

and logistical information for the proper disposal of Idroxioleic Acid (also known as 2-

hydroxyoleic acid or 2-OHOA), a synthetic hydroxylated lipid with antineoplastic properties.[1]

[2] Adherence to these procedures is critical to minimize environmental impact and ensure a

safe laboratory environment.

Chemical Safety Overview
While Idroxioleic Acid is not classified as a hazardous substance or mixture, proper handling

and disposal are essential.[3][4] It is stable under recommended storage conditions.[3][4] The

following table summarizes key safety information.
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Property Information

Chemical Name (Z)-2-Hydroxyoctadec-9-enoic acid[1]

Synonyms 2-OHOA, Idroxioleic Acid[1][4]

Molecular Formula C18H34O3[1]

Appearance Solid or oil (inferred from similar fatty acids)

Solubility

Likely soluble in organic solvents like ethanol,

ether, and chloroform; insoluble in water

(inferred from similar fatty acids)[5]

Known Hazards
Not classified as hazardous.[3][4] However, it is

biologically active.[2]

Toxicity
Specific toxicity data is not readily available.

Handle as a potentially harmful substance.[5]

Environmental Impact

No specific data is available. As a fatty acid, it is

likely biodegradable, but direct release into the

environment should be avoided.[5]

Experimental Protocol: Disposal Procedures
The appropriate disposal method for Idroxioleic Acid depends on the quantity of waste and

local regulations. Always consult your institution's Environmental Health and Safety (EHS)

department for specific guidelines.

Personal Protective Equipment (PPE): Before beginning any disposal procedure, ensure you

are wearing appropriate PPE:

Safety goggles

Lab coat

Chemical-resistant gloves

Disposal of Small Quantities (typically < 1 g or < 10 mL of solution):
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Absorption: If the Idroxioleic Acid waste is in liquid form or dissolved in a volatile organic

solvent, absorb it onto an inert material such as vermiculite, sand, or a chemical absorbent

pad.[5]

Solvent Evaporation: Place the absorbent material in a fume hood to allow any volatile

solvent to evaporate safely.[5]

Packaging: Once the solvent has evaporated, place the absorbent material containing the

Idroxioleic Acid into a clearly labeled, sealed plastic bag. This bag should then be placed

within a designated solid chemical waste container.[5]

Labeling: The outer waste container must be clearly labeled as "Hazardous Waste" and

include the full chemical name: "Idroxioleic Acid".[5]

Disposal of Large Quantities (typically > 1 g or > 10 mL of solution):

Containment: Keep the Idroxioleic Acid waste in its original container or a compatible, well-

sealed waste container.[5]

Labeling: Ensure the container is clearly labeled with "Hazardous Waste" and "Idroxioleic
Acid".

Storage: Store the waste container in a designated, secure waste collection area, away from

incompatible materials such as strong oxidizing agents.[5]

Professional Disposal: Arrange for collection by a licensed hazardous waste disposal

company. The preferred method for final disposal is high-temperature incineration.[5]

Spill Management:

Evacuate: Evacuate non-essential personnel from the spill area.[6]

Ventilate: Ensure adequate ventilation.[6]

Contain: Wear appropriate PPE, including respiratory protection if necessary.[6] Cover the

spill with an inert absorbent material.[5]
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Collect: Carefully scoop the absorbent material into a designated hazardous waste container.

[5]

Decontaminate: Clean the spill area with a suitable solvent (e.g., ethanol) followed by soap

and water. Collect all cleaning materials as hazardous waste.[5]

Important Considerations:

Do Not Pour Down the Drain: Due to its poor water solubility and biological activity,

Idroxioleic Acid should never be disposed of down the sanitary sewer.[5]

Avoid Incompatible Waste Streams: Do not mix Idroxioleic Acid waste with strong oxidizing

agents.[5]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Idroxioleic Acid.
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Idroxioleic Acid Waste Generated
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Disposal Complete

Click to download full resolution via product page

Caption: Decision workflow for the disposal of Idroxioleic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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